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Compound of Interest

Compound Name: 5-lodo-1H-pyrrole-2-carbaldehyde
CAS No.: 40566-13-0
Cat. No.: B1610953
Get Quote
. J

Executive Summary

5-lodopyrrole-2-carbaldehyde (CAS: 40566-13-0) is a high-value heterocyclic building block. Its
structural duality—possessing an electrophilic aldehyde at C2 and a nucleophilic-amenable
iodide at C5—makes it indispensable for Suzuki-Miyaura cross-couplings, BODIPY dye
synthesis, and porphyrin-based therapeutics.

This guide synthesizes market data with experimental protocols to support medicinal chemists
in sourcing and utilizing this compound effectively.

Market Analysis: Supplier & Price Comparison

Due to the high reactivity of the pyrrole ring and the light sensitivity of the C-I bond, this
compound is often categorized as a "Specialty Building Block" rather than a bulk commodity.

Global Supplier Landscape (2025 Estimates)

Note: Prices are indicative of the "Research Grade" (95-98% purity) market. Always verify
current stock as this material is frequently made-to-order.
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Catalog /

Approx.

Supplier Purity Pack Size . Lead Time
SKU Price (USD)
BD1234* (Ref In Stock
BLD Pharm 97%+ 1g /59 $85 / $280
CAS) (CN/US)
Combi-Blocks ~ OR-XXXX 95%-+ 1g/10g $95 / $450 1-2 Weeks
Sigma- )
] Custom/Rare  95% 250mg $150+ Inquiry Only
Aldrich
] Custom
Enamine _ 98% 10g+ RFQ 3-4 Weeks
Synthesis
Apollo
o OR9088 97% 59 $310 2 Weeks (UK)
Scientific

> Procurement Insight: The 4-iodopyrrole-2-carbaldehyde isomer (CAS 33515-62-7) is often

cheaper and more available. Ensure strict CAS verification (40566-13-0) during ordering to

avoid regiochemical errors.

Technical Specifications & QC

To ensure reproducibility in sensitive metal-catalyzed couplings, the following specifications

must be met:

« CAS Number: 40566-13-0[1][2]

e Molecular Formula: C

H

INO

e Molecular Weight: 221.00 g/mol

o Appearance: Off-white to yellow/brown solid (darkens upon oxidation).

e Solubility: Soluble in DMSO, DMF, MeOH, DCM; sparingly soluble in water.
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» Storage Stability:CRITICAL. Store at -20°C under inert atmosphere (Argon/N

). Protect from light to prevent deiodination.

Experimental Protocol: Synthesis & Handling

While commercial sourcing is preferred for speed, in-house synthesis is often necessary for
gram-scale requirements. The following protocol uses N-lodosuccinimide (NIS) for
regioselective iodination, avoiding the harsh conditions of molecular iodine (

).
Reaction Logic

The formyl group at C2 deactivates the ring slightly but directs the incoming electrophile (

) to the C5 position (alpha to the nitrogen, distal to the aldehyde) due to sterics and electronic
resonance stabilization.

Step-by-Step Methodology

Reagents:

Pyrrole-2-carbaldehyde (1.0 eq)

N-lodosuccinimide (NIS) (1.05 eq)

DMF (Dimethylformamide) - Anhydrous

Acetone (for workup)
Protocol:
e Setup: Flame-dry a round-bottom flask and purge with Argon.

» Dissolution: Dissolve Pyrrole-2-carbaldehyde (10 mmol) in anhydrous DMF (20 mL). Cool
the solution to -20°C (acetone/dry ice bath). Low temperature is vital to prevent poly-
iodination.

o Addition: Dissolve NIS (10.5 mmol) in DMF (10 mL) and add dropwise over 30 minutes.
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e Reaction: Allow the mixture to warm slowly to 0°C over 2 hours. Monitor by TLC
(Hexane/EtOAc 7:3). The product typically runs higher (less polar) than the starting material.

e Quench: Pour the reaction mixture into ice-cold water (100 mL) containing 5% Sodium
Thiosulfate (

) to neutralize excess iodine (removes purple/brown color).

o Extraction: Extract with Ethyl Acetate (3 x 50 mL). Wash combined organics with brine, dry
over

, and concentrate in vacuo.

« Purification: Flash column chromatography (Silica gel, 0-20% EtOAc in Hexanes).

 Yield: Typical isolated yield is 75-85%.

Workflow Visualization

Pyrrole-2-carbaldehyde .
(Starting Material) Dissolve & Cool ~ _____________

I
\—N Reaction Mixture TLC Complete » Quench: RGeS g1 Iy | 5-lodopyrrole-2-carbaldehyde
w (0°C, 2 hrs) Na25203 (aq) = (Solid, >95% Purity)

NIS (1.05 eq)
DMF, -20°C

Click to download full resolution via product page

Figure 1: Regioselective synthesis workflow using NIS to ensure C5-iodination.

Applications in Drug Discovery

5-lodopyrrole-2-carbaldehyde serves as a "linchpin" intermediate. The C-I bond allows for
carbon-carbon bond formation, while the aldehyde allows for condensation reactions.

Key Pathways

» Kinase Inhibitors: The pyrrole core mimics the purine ring of ATP. Suzuki coupling at C5
introduces aryl groups that occupy the hydrophobic pocket of kinases (e.g., VEGFR,
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PDGFR).

+ BODIPY Dyes: Condensation with a second pyrrole unit followed by

complexation yields BODIPY fluorophores, used in bio-imaging.

e Prodigiosin Analogs: Used in the synthesis of tripyrrolic natural products with
immunosuppressive activity.

Divergent Synthesis Map

5-lodopyrrole-2-carbaldehyde

(CAS: 40566-13-0)

Suzuki Coupling Knoevenagel/Aldol Dipyrromethene Synth
(Pd(PPh3)4, Ar-B(OH)2) (Active Methylene) (Pyrrole, TFA, DDQ)

C-C Bond Formation |C=C Bond Formation |Complexation

5-Aryl-pyrrole Drugs Vinyl-Pyrroles BODIPY Dyes

(Sunitinib Analogs) (Polymer Precursors) (Bio-Imaging Agents)

Click to download full resolution via product page
Figure 2: Divergent synthetic utility of 5-iodopyrrole-2-carbaldehyde in medicinal chemistry.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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